Cas no 37151-16-9 (Adenosine,2-(4-nitrophenyl)- (9CI))

• Product Name: Adenosine,2-(4-nitrophenyl)- (9CI)
• CAS No: 37151-16-9
• MF: C₁₆H₁₆N₆O₆
• MW: 388.334842681885
• CID: 312356
• PubChem ID: 148034
• Update Time: 2025-04-19

Adenosine,2-(4-nitrophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,2-(4-nitrophenyl)- (9CI)
• (2R,3R,4S,5R)-2-[6-amino-2-(4-nitrophenyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 2-(4-Nitrophenyl)adenosine
• adenosine, 2-(4-nitrophenyl)-
• (2R,3R,4S,5R)-2-[6-amino-2-(4-nitrophenyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• (2R,3R,4S,5R)-2-(6-Amino-2-(4-nitrophenyl)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• BRN 1058190
• QF9YNW6M5S
• 2-(p-Nitrophenyl)adenosine
• UNII-QF9YNW6M5S
• CCRIS 5296
• 37151-16-9
• DTXSID30190640

• Inchi： 1S/C16H16N6O6/c17-13-10-15(20-14(19-13)7-1-3-8(4-2-7)22(26)27)21(6-18-10)16-12(25)11(24)9(5-23)28-16/h1-4,6,9,11-12,16,23-25H,5H2,(H2,17,19,20)/t9-,11-,12-,16-/m1/s1
• InChI Key： HNRQCEZXCMMODB-UBEDBUPSSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(C3C=CC(=CC=3)[N+](=O)[O-])=NC1=2)O)O

Computed Properties

• Exact Mass: 388.11328
• Monoisotopic Mass: 388.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Density: 1.2834 (rough estimate)
• Boiling Point: 514.07°C (rough estimate)
• Flash Point: 338.6°C
• Refractive Index: 1.6000 (estimate)
• PSA: 182.68